Cas no 80041-89-0 ((propan-2-yl)boronic acid)

(propan-2-yl)boronic acid structure
(propan-2-yl)boronic acid structure
Product Name:(propan-2-yl)boronic acid
CAS No:80041-89-0
MF:C3H9BO2
MW:87.9133613109589
MDL:MFCD01319021
CID:60168
PubChem ID:24883609
Update Time:2024-10-27

(propan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • Isopropylboronic acid
    • 2-Propaneboronic acid
    • Isopropylboronic Acid (contains varying amounts of Anhydride)
    • 1-Methylpyrazole-4-boronic acid pinacol ester
    • propan-2-ylboronic acid
    • Propylboronic acid
    • (1-Methylethyl)boronic acid
    • (Propan-2-yl)boronic acid
    • 2-Propaneboronicacid (6CI)
    • Boronic acid, (1-methylethyl)- (9CI)
    • Boronic acid,B-(1-methylethyl)-
    • Boronic acid, (1-methylethyl)-
    • isopropylboric acid
    • PubChem7987
    • Isopropyl boronic acid
    • (dihydroxy)isopropylborane
    • (Prop-2-yl)boronic acid
    • KSC448A2B
    • BCP21922
    • Boronic acid, B-(1-methylethyl)-
    • AM1192
    • TF5039
    • LS11150
    • A
    • SY006229
    • FT-0647396
    • I0787
    • DTXSID90370481
    • 80041-89-0
    • EN300-74363
    • AB08847
    • MFCD01319021
    • AKOS005146521
    • CS-W004088
    • A839820
    • Isopropylboronicacid
    • GS-6619
    • 2-Propaneboronic acid (6CI)
    • B-(1-Methylethyl)boronic acid (ACI)
    • DB-009753
    • (propan-2-yl)boronic acid
    • MDL： MFCD01319021
    • Inchi： 1S/C3H9BO2/c1-3(2)4(5)6/h3,5-6H,1-2H3
    • InChI Key： QIPHSSYCQCBJAX-UHFFFAOYSA-N
    • SMILES： OB(C(C)C)O
    • BRN： 1731883

Computed Properties

  • Exact Mass: 88.06960
  • Monoisotopic Mass: 88.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 35.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: White crystals.
  • Density: 0.921
  • Melting Point: 115°C(lit.)
  • Boiling Point: 160.4℃ at 760 mmHg
  • Flash Point: 50.8℃
  • Refractive Index: 1.385
  • Water Partition Coefficient: Soluble in water.
  • PSA: 40.46000
  • LogP: -0.13080
  • Sensitiveness: Hygroscopic
  • Solubility: Soluble in water.

(propan-2-yl)boronic acid Security Information

(propan-2-yl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(propan-2-yl)boronic acid Pricemore >>

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(propan-2-yl)boronic acid Production Method

Production Method 1

1041642-13-0 1041642-13-0
80041-89-0 80041-89-0
Reaction Conditions
1.1 Reagents: (Trifluoromethyl)benzene ,  Cesium carbonate Solvents: Tetrahydrofuran ,  Water ;  55 °C; 0 °C; 6 - 168 h, 55 °C
Reference
Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling
Lennox, Alastair J. J.; Lloyd-Jones, Guy C., Journal of the American Chemical Society, 2012, 134(17), 7431-7441

Production Method 2

80041-89-0 80041-89-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ;  > 0.5 h, reflux; 1 h, reflux; 17 h, rt
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ;  > 0.5 h, -78 °C; < -55 °C; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Visible light-enabled alkylation of enol acetates with alkylboronic acids for the synthesis of α-alkyl ketones
Li, Yunpu; Ma, Zhenqiang; Liu, Xiaopei; Li, Zhongxian; Zhao, Fengqian; et al, Organic Chemistry Frontiers, 2023, 10(7), 1710-1714

Production Method 3

1041642-13-0 1041642-13-0
80041-89-0 80041-89-0
Reaction Conditions
1.1 Reagents: Silica Solvents: Water ;  1 - 2 h, rt
Reference
Alkylboronic acids as alkylating agents: photoredox-catalyzed alkylation reactions assisted by K3PO4
Yue, Fuyang; Ma, Henan; Song, Hongjian; Liu, Yuxiu; Dong, Jianyang; et al, Chemical Science, 2022, 13(45), 13466-13474

Production Method 4

1041642-13-0 1041642-13-0
80041-89-0 80041-89-0
Reaction Conditions
1.1 Solvents: Water ;  1 - 2 h, rt
Reference
Unlocking the Accessibility of Alkyl Radicals from Boronic Acids through Solvent-Assisted Organophotoredox Activation
Ranjan, Prabhat; Pillitteri, Serena ; Coppola, Guglielmo; Oliva, Monica; Van der Eycken, Erik V.; et al, ACS Catalysis, 2021, 11(17), 10862-10870

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